4-({[(4-Chlorophenyl)sulfonyl]amino}methyl)-5,5,5-trifluoropentanoic acid

• IUPAC Name: 4-[[(4-chlorophenyl)sulfonylamino]methyl]-5,5,5-trifluoropentanoic acid
• InChI: InChI=1S/C12H13ClF3NO4S/c13-9-2-4-10(5-3-9)22(20,21)17-7-8(12(14,15)16)1-6-11(18)19/h2-5,8,17H,1,6-7H2,(H,18,19)
• InChI Key: VKHJEEXMUYSYLW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)NCC(CCC(=O)O)C(F)(F)F)Cl
• Molecular Formula: C12H13ClF3NO4S
• Molecular Weight: 359.75 g/mol

Description

4-({[(4-Chlorophenyl)sulfonyl]amino}methyl)-5,5,5-trifluoropentanoic acid, also known as 4-Chloro-N-((methylsulfonyl)amino)-5,5,5-trifluoropentanoic acid, is a synthetic organic compound with a wide range of applications in the scientific research field. It is a white crystalline solid that is soluble in water and has a molecular weight of 311.5 g/mol. The compound is used as a reagent in organic synthesis, as a catalyst in various reactions, and as a biological probe.

Scientific Research Applications

Synthesis and Antiviral Activity

• A study elaborated on the synthesis of new derivatives starting from 4-chlorobenzoic acid, leading to compounds with anti-tobacco mosaic virus activity, indicating the potential of such compounds in antiviral applications (Zhuo Chen et al., 2010).

Molecular Docking and Structural Studies

• Another research focused on spectroscopic and structural investigations of compounds derived from chlorophenyl amino and butanoic acid. This study highlighted their potential in nonlinear optical materials and biological activities, suggesting a role in pharmacological applications (K. Vanasundari et al., 2018).

Nanofiltration Membrane Development

• Research into novel sulfonated thin-film composite nanofiltration membranes for dye treatment showed that the introduction of sulfonic acid groups plays a major role in water permeation and rejection of dyes, demonstrating the compound's utility in water treatment technologies (Yang Liu et al., 2012).